Cas no 63296-56-0 (Propanal, 2-[(phenylmethoxy)methoxy]-, (2S)-)

• Product Name: Propanal, 2-[(phenylmethoxy)methoxy]-, (2S)-
• CAS No: 63296-56-0
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 426848
• PubChem ID: 10997886
• Update Time: 2025-04-19

Propanal, 2-[(phenylmethoxy)methoxy]-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Propanal, 2-[(phenylmethoxy)methoxy]-, (2S)-
• 63296-56-0
• DTXSID80451253

• Inchi： 1S/C11H14O3/c1-10(7-12)14-9-13-8-11-5-3-2-4-6-11/h2-7,10H,8-9H2,1H3/t10-/m0/s1
• InChI Key： HOLIWIAOUNQYRC-JTQLQIEISA-N
• SMILES： O(CO[C@H](C=O)C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53